Cas no 97018-82-1 (N-[(e)-1-thiophen-2-ylheptylideneamino]pyridine-4-carboxamide)

• Product name: N-[(e)-1-thiophen-2-ylheptylideneamino]pyridine-4-carboxamide
• CAS No: 97018-82-1
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 1987804
• PubChem ID: 9570924

N-[(e)-1-thiophen-2-ylheptylideneamino]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(e)-1-thiophen-2-ylheptylideneamino]pyridine-4-carboxamide
• BRN 0432844
• ISONICOTINIC ACID, (alpha-HEXYL-2-THENYLIDENE)HYDRAZIDE
• 97018-82-1
• Isonicotinylhydrazone de la 2-caprothienone
• Isonicotinylhydrazone de la 2-caprothienone [French]

• Inchi： InChI=1S/C17H21N3OS/c1-2-3-4-5-7-15(16-8-6-13-22-16)19-20-17(21)14-9-11-18-12-10-14/h6,8-13H,2-5,7H2,1H3,(H,20,21)/b19-15+
• InChI Key： FMURNPCFJXPCBB-XDJHFCHBSA-N
• SMILES： CCCCCCC(=NNC(=O)C1=CC=NC=C1)C2=CC=CS2

Computed Properties

• Exact Mass: 315.14053348Da
• Monoisotopic Mass: 315.14053348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.6Ų